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Compound of Interest

Compound Name: 13-O-Acetylcorianin

Cat. No.: B1632539 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 13-O-Acetylcorianin

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the physicochemical properties of a compound is fundamental to its potential

application. This technical guide provides a detailed overview of the known characteristics of

13-O-Acetylcorianin, a sesquiterpene lactone of interest. While some experimental data for

this specific compound remains limited in publicly accessible literature, this guide compiles the

available information and supplements it with data on closely related compounds and general

methodologies.

Core Physicochemical Properties
Quantitative data for 13-O-Acetylcorianin is summarized in the table below. It is important to

note that some of these values are predicted and await experimental verification.
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Property Value Source

Molecular Formula C₁₇H₂₀O₇ ChemicalBook[1]

Molecular Weight 336.34 g/mol ChemicalBook[1]

Predicted Boiling Point 516.4 ± 50.0 °C ChemicalBook[1]

Predicted Density 1.45 ± 0.1 g/cm³ ChemicalBook[1]

Melting Point Not available

Solubility Not available

Spectral Data
Detailed experimental spectral data for 13-O-Acetylcorianin, including ¹H NMR, ¹³C NMR,

Mass Spectrometry, and Infrared Spectroscopy, are not readily available in the cited literature.

However, general principles of these analytical techniques are well-established for the

structural elucidation of organic compounds, including sesquiterpene lactones.

¹H and ¹³C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectroscopy is a

powerful tool for determining the carbon-hydrogen framework of a molecule. In a ¹H NMR

spectrum, the chemical shift, integration, and multiplicity of the signals provide information

about the electronic environment, the number of protons, and the neighboring protons,

respectively. In a ¹³C NMR spectrum, the number of signals indicates the number of unique

carbon environments, and their chemical shifts provide information about the type of carbon

(e.g., alkyl, alkenyl, carbonyl).

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and

molecular formula of a compound. The fragmentation pattern observed in the mass spectrum

can provide valuable information about the compound's structure.

Infrared (IR) Spectroscopy: Infrared spectroscopy is used to identify the functional groups

present in a molecule. The absorption of infrared radiation at specific wavenumbers

corresponds to the vibrations of particular bonds. For 13-O-Acetylcorianin, characteristic IR

absorptions would be expected for the carbonyl groups of the lactone and acetate moieties, as

well as C-O and C-H bonds.
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Experimental Protocols
While a specific, detailed protocol for the isolation and purification of 13-O-Acetylcorianin from

its natural source, Coriaria nepalensis, is not available in the provided search results, a general

workflow for the isolation of sesquiterpene lactones from plant material can be described.

General Isolation and Purification Workflow for
Sesquiterpene Lactones
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Caption: General workflow for the isolation and purification of sesquiterpene lactones.

Biological Activity and Signaling Pathways
Direct studies on the biological activity of 13-O-Acetylcorianin are limited. However, research

on compounds with similar structures or designations suggests potential cytotoxic and anti-

inflammatory activities. It is crucial to note that the identity of "13-AC" and "AF-13" as 13-O-
Acetylcorianin needs to be definitively confirmed.

Cytotoxic Activity
A compound referred to as "13-AC" (13-Acetoxysarcocrassolide), which may be structurally

related to 13-O-Acetylcorianin, has demonstrated cytotoxic effects against various cancer cell

lines.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.

Seed cells in a
96-well plate

Treat cells with varying
concentrations of

13-O-Acetylcorianin

Incubate for a
specified period
(e.g., 24-72h)

Add MTT solution
to each well

Incubate to allow
formazan crystal formation

Add solubilizing agent
(e.g., DMSO)

Measure absorbance
at ~570 nm

Calculate IC₅₀ values
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Caption: Workflow for a typical MTT cytotoxicity assay.

Anti-Inflammatory Activity and NF-κB Signaling
A compound designated "AF-13" has been reported to possess anti-inflammatory properties,

notably through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway. The NF-κB pathway is a crucial regulator of inflammation.

Signaling Pathway: NF-κB Inhibition

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.

Pro-inflammatory stimuli lead to the degradation of IκB, allowing NF-κB to translocate to the

nucleus and activate the transcription of inflammatory genes. Inhibition of this pathway can

reduce the inflammatory response.
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Caption: Potential inhibition of the NF-κB signaling pathway by 13-O-Acetylcorianin.

Experimental Protocol: Western Blot for NF-κB Pathway Proteins

Western blotting can be used to detect the levels of key proteins in the NF-κB pathway, such as

phosphorylated IκBα and the p65 subunit of NF-κB, to assess pathway activation.
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Caption: General workflow for Western blot analysis.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade

involved in cellular processes like inflammation, proliferation, and apoptosis. It is possible that

13-O-Acetylcorianin could also modulate this pathway.

Signaling Pathway: MAPK Cascade

The MAPK pathway consists of a cascade of protein kinases that phosphorylate and activate

one another, ultimately leading to the activation of transcription factors that regulate gene

expression.
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Caption: Overview of the MAPK signaling cascade and potential modulation.

Conclusion
13-O-Acetylcorianin is a sesquiterpene lactone with potential for further investigation in drug

development. While a complete physicochemical profile is not yet publicly available, the

existing data and information on related compounds provide a solid foundation for future

research. The potential cytotoxic and anti-inflammatory activities, possibly mediated through

the NF-κB and MAPK signaling pathways, warrant more detailed studies to elucidate the
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precise mechanisms of action and to confirm the therapeutic potential of this natural product.

Further research is required to obtain experimental data for its melting point, solubility, and

comprehensive spectral analyses, as well as to develop a standardized isolation and

purification protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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